5-chloro-2-methoxy-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C17H17ClN4O3S/c1-22-11-14(10-20-22)13-5-12(7-19-9-13)8-21-26(23,24)17-6-15(18)3-4-16(17)25-2/h3-7,9-11,21H,8H2,1-2H3
• InChI Key: SVEPCRBZHYJHGR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=CC(=C2)CNS(=O)(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C17H17ClN4O3S
• Molecular Weight: 392.9 g/mol

Description

“5-chloro-2-methoxy-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide” is an organic compound. It is a derivative of sulfonamides, a class of drugs with various biological activities. Sulfonamides have been identified as anti-cancer drug candidates since the discovery of E7010 in 1992.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 5-chloro-2-methoxy-N-(4-sulphamoylphenyl)benzamide derivatives were synthesized and their anti-proliferative activity was evaluated against human ovarian cancer (A2780) and colon cancer (HCT-116) cell lines.

Scientific Research Applications

Photodynamic Therapy Application

A study highlights the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds exhibit significant photophysical and photochemical properties, making them potent photosensitizers with high singlet oxygen quantum yield. Their efficacy in Type II photodynamic therapy mechanisms suggests potential applications in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimalarial Activity

Derivatives of pyrazolopyridine-sulfonamide have been synthesized and shown to possess in vitro activity against the chloroquine-resistant Plasmodium falciparum clone W2. This suggests their potential as a new class of compounds for antimalarial drug development (Silva et al., 2016).

Cancer Research

Novel pyrazolopyrimidines bearing a benzenesulfonamide moiety have demonstrated potent in vitro cytotoxic activity against cancer cell lines MCF-7 and HepG2. These findings suggest the potential of such compounds in the development of new anticancer therapies (Hassan et al., 2017).

COX-2 Inhibition

A study involving the synthesis of 1,5-diarylpyrazoles with substituted benzenesulfonamide moieties explored their cyclooxygenase (COX-2) inhibitory activities. This research highlights the therapeutic potential of these compounds as COX-2 inhibitors, which could lead to new anti-inflammatory drugs (Pal et al., 2003).

Antimicrobial Agents

Research on the synthesis and biological evaluation of sulfonamide derivatives as antimicrobial agents has yielded promising results. These compounds exhibit potent antibacterial and antifungal activities, suggesting their utility in developing new antimicrobial therapies (Abbas, Abd El-Karim, & Abdelwahed, 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to interact withprostanoid synthesis and NLRP3 inflammasome . These targets play crucial roles in inflammatory responses and cellular signaling.

Mode of Action

Related compounds have been shown to convert arachidonate to prostaglandin h2 (pgh2), a committed step in prostanoid synthesis . This process is involved in the constitutive production of prostanoids, particularly in the stomach and platelets . Another related compound has been found to inhibit the NLRP3 inflammasome, which amplifies the inflammatory response and mediates further damage .

Biochemical Pathways

The compound likely affects the prostanoid synthesis pathway , given its potential interaction with this process. Prostanoids are a group of bioactive lipids that play key roles in various physiological processes and pathological conditions, including inflammation, pain perception, and vascular homeostasis. The compound’s potential inhibition of the NLRP3 inflammasome suggests it may also impact inflammatory signaling pathways .

Result of Action

The compound’s action could potentially result in the modulation of prostanoid production and the inhibition of the NLRP3 inflammasome . These effects could have significant implications for the regulation of inflammatory responses and cellular signaling processes.